Cas no 3411-95-8 (2-(2-Hydroxyphenyl)benzothiazole)
3411-95-8 structure
Product Name:2-(2-Hydroxyphenyl)benzothiazole
CAS No:3411-95-8
MF:C13H9NOS
MW:227.281661748886
MDL:MFCD00022869
CID:44122
PubChem ID:18874
Update Time:2025-04-18
2-(2-Hydroxyphenyl)benzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(Benzo[d]thiazol-2-yl)phenol
- 2-(2-Hydroxyphenyl)benzothiazole
- o-(2-Benzothiazolyl)phenol
- 2-(2-Benzothiazolyl)phenol
- Phenol, 2-(2-benzothiazolyl)-
- 2-(1,3-Benzothiazol-2-yl)phenol
- 2-Benzothiazol-2-ylphenol
- 2-(o-Hydroxyphenyl)benzothiazole
- Phenol, o-2-benzothiazolyl-
- 2-(2'-hydroxyphenyl)benzothiazole
- MVVGSPCXHRFDDR-UHFFFAOYSA-N
- 40UQ1I362I
- Phenol, o-2-benzothiazolyl- (6CI,7CI,8CI)
- 2,4-Cyclohexadien-1-one, 6-(2(3H)-benzothiaz
- BRN 0173026
- Phenol, o-(2-benzothiazolyl)-
- 3411-95-8
- H0973
- o-(benzothiazol-2-yl)phenol
- 2-(2-Hydroxyphenyl)benzothiazole, 97%
- NSC-58548
- 2-(BENZO(D)THIAZOL-2-YL)PHENOL
- 10.14272/MVVGSPCXHRFDDR-UHFFFAOYSA-N.1
- Z104503362
- NSC 5051
- CBDivE_013931
- SCHEMBL196475
- NSC5051
- NSC-5051
- Cambridge id 5250034
- o-(2-Benzothiazoyl)phenol
- DTXSID6063018
- NS00048848
- MFCD00022869
- 6-(3H-1,3-benzothiazol-2-ylidene)cyclohexa-2,4-dien-1-one
- BCP25642
- 2-(2'-hydroxyphenyl)-2-benzothiazole
- J-640150
- NSC 58548
- NSC58548
- CHEMBL1650632
- 2-(1,3-Benzothiazol-2-yl)phenol #
- CS-W010415
- AC-9299
- FT-0634844
- doi:10.14272/MVVGSPCXHRFDDR-UHFFFAOYSA-N.1
- UNII-40UQ1I362I
- A822081
- EINECS 222-299-9
- 2-O-HYDROXYPHENYLBENZOTHIAZOLE
- NCGC00240994-02
- CHEBI:180629
- BDBM50484063
- AKOS001309988
- AB00076701-01
- UPCMLD0ENAT5655027:001
- GEO-01548
- EU-0052256
- PS-7757
- W-200312
- AB00076701-04
- 2-(2-Hydroxyphenyl)-1,3-benzothiazole
- EN300-07749
- DB-008083
- 4-27-00-02081 (Beilstein Handbook Reference)
- 1ST189253
- STK731646
- DTXCID6038794
- Phenol, o-2-benzothiazolyl-(6CI,7CI,8CI)
- MSK189253
- 222-299-9
- FH54131
-
- MDL： MFCD00022869
- Inchi： 1S/C13H9NOS/c15-11-7-3-1-5-9(11)13-14-10-6-2-4-8-12(10)16-13/h1-8,15H
- InChI Key： MVVGSPCXHRFDDR-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2N=C1C1C=CC=CC=1O
- BRN： 0173026
Computed Properties
- Exact Mass: 227.04000
- Monoisotopic Mass: 227.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 3.9
- Topological Polar Surface Area: 61.4
Experimental Properties
- Color/Form: With white crystals
- Density: 1.2168 (rough estimate)
- Melting Point: 129.0 to 133.0 deg-C
- Boiling Point: 391.8°Cat760mmHg
- Flash Point: 190.8°C
- Refractive Index: 1.6800 (estimate)
- Solubility: Solubility Insoluble in water; soluble in ethanol
- PSA: 61.36000
- LogP: 3.66890
- pka: 8.21(at 25℃)
- PH: Non0 uorescence (<9.3) to blue-green 0 uorescence (9.3)
- Solubility: Not determined
2-(2-Hydroxyphenyl)benzothiazole Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S37/39
- RTECS：SJ7360000
-
Hazardous Material Identification：
- TSCA：Yes
- Risk Phrases：R36/37/38
- Safety Term：S26;S37/39
- Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
2-(2-Hydroxyphenyl)benzothiazole Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(2-Hydroxyphenyl)benzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | H0973-25G |
2-(2-Hydroxyphenyl)benzothiazole |
3411-95-8 | >98.0%(T)(HPLC) | 25g |
¥680.00 | 2024-04-15 | |
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| Fluorochem | 036868-100g |
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3411-95-8 | 97% | 100g |
￡316.00 | 2022-03-01 | |
| Fluorochem | 036868-250g |
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| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H121523-100g |
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3411-95-8 | 98% | 100g |
¥2029.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H121523-1g |
2-(2-Hydroxyphenyl)benzothiazole |
3411-95-8 | 98% | 1g |
¥29.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H121523-25g |
2-(2-Hydroxyphenyl)benzothiazole |
3411-95-8 | 98% | 25g |
¥541.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H121523-5g |
2-(2-Hydroxyphenyl)benzothiazole |
3411-95-8 | 98% | 5g |
¥123.90 | 2023-09-02 | |
| Alichem | A059005485-25g |
2-(Benzo[d]thiazol-2-yl)phenol |
3411-95-8 | 97% | 25g |
$318.15 | 2023-09-02 |
2-(2-Hydroxyphenyl)benzothiazole Related Literature
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Beatriz Mayol,Victor Dato,Manuel Rodriguez,Elena Lucena,Anabel Villalonga,Paula Díez,Sandra Jimenez-Falcao,Félix Sancenón,Alfredo Sánchez,Diana Vilela,Paloma Martínez-Ruiz,Ramón Martínez-Má?ez,Reynaldo Villalonga J. Mater. Chem. B 2022 10 6983
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Chung K. Nguyen,Nguyen B. Nguyen,Oanh N. Chu,Ha V. Dang,Tung T. Nguyen,Nam T. S. Phan React. Chem. Eng. 2017 2 669
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Chung K. Nguyen,Hoang H. Vu,Ha?V. Dang,Ngon N. Nguyen,Nhan T. H. Le,Nam T. S. Phan RSC Adv. 2017 7 55756
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Vikas S. Padalkar,Daisuke Sakamaki,Norimitsu Tohnai,Tomoyuki Akutagawa,Ken-ichi Sakai,Shu Seki RSC Adv. 2015 5 80283
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Minmin Cai,Zhiqiang Gao,Xinhui Zhou,Xupeng Wang,Shufen Chen,Yuezhi Zhao,Yan Qian,Naien Shi,Baoxiu Mi,Linghai Xie,Wei Huang Phys. Chem. Chem. Phys. 2012 14 5289
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